Cas no 2228514-93-8 (tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate
• CAS No: 2228514-93-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6240670
• PubChem ID: 165623934
• Update Time: 2025-10-28

tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate
• EN300-1882803
• 2228514-93-8
• tert-butyl N-[5-(prop-2-yn-1-yl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C12H15N3O2/c1-5-6-9-7-13-10(14-8-9)15-11(16)17-12(2,3)4/h1,7-8H,6H2,2-4H3,(H,13,14,15,16)
• InChI Key： QOALXQHXSYCCHK-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)CC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate

tert-butyl N-5-(prop-2-yn-1-yl)pyrimidin-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-[5-(prop-2-yn-1-yl)pyrimidin-2-yl]carbamate, with the CAS number NO2228514938, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule is characterized by a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substitution pattern on the pyrimidine ring, particularly at position 5 with a propargyl group and at position 2 with a tert-butyl carbamate group, contributes to its distinct chemical properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and agrochemicals. The presence of the propargyl group at position 5 introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. Additionally, the tert-butyl carbamate group at position 2 provides steric bulk, which can influence the molecule's solubility and bioavailability. These features make tert-butyl N-[5-(propargyl)pyrimidin-2-yl]carbamate a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the corresponding pyrimidine derivative and the tert-butyl carbamate precursor. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the final product meets quality standards for downstream applications.

The biological activity of tert-butyl N-[5-(propargy)pyrimidin-2-carbamate] has been investigated in several recent studies. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes, making it a candidate for therapeutic interventions. Furthermore, its ability to modulate cellular signaling pathways has been explored, providing insights into its potential role in treating various diseases.

In the agrochemical sector, this compound has shown promise as a pesticide or herbicide due to its ability to target specific enzymes in pests and weeds. Field trials have indicated its efficacy in controlling agricultural pests without significant adverse effects on non-target species. This makes it a valuable addition to integrated pest management strategies.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-[5-(propargy)pyrimidin-carbamate] is crucial for assessing its long-term impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes. These studies aim to ensure that the compound's use does not pose significant risks to environmental health.

In conclusion, tert-butyl N-[5-(propargy)pyrimidin-carbamate], with CAS number NO2228514938, represents a versatile molecule with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development efforts.